4-chloro-5-methyl-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]-1H-pyrazole

• IUPAC Name: 4-chloro-5-methyl-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]-1H-pyrazole
• InChI: InChI=1S/C9H4ClF11N2O/c1-2-3(10)4(23-22-2)5(11,7(14,15)16)24-9(20,21)6(12,13)8(17,18)19/h1H3,(H,22,23)
• InChI Key: FOISXKNFGKXPRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)Cl
• Molecular Formula: C9H4ClF11N2O
• Molecular Weight: 400.57 g/mol

Description

4-chloro-5-methyl-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]-1H-pyrazole is a useful research compound. Its molecular formula is C9H4ClF11N2O and its molecular weight is 400.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-5-methyl-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-5-methyl-3-[1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl]-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemistry of Pyrazole Derivatives

Pyrazoles and their derivatives are pivotal in the synthesis of a wide range of heterocyclic compounds due to their remarkable reactivity. The versatility of pyrazole scaffolds allows for the construction of complex molecular architectures, including various heterocycles like pyrazolo-imidazoles, thiazoles, and spiropyrans, among others. This chemical reactivity facilitates the creation of molecules with potential applications in medicinal chemistry, materials science, and as dyes. The unique properties of pyrazoles, including their ability to undergo mild reaction conditions, highlight their importance in synthetic organic chemistry (Gomaa & Ali, 2020).

Biological Activities of Methyl Substituted Pyrazoles

Methyl substituted pyrazoles exhibit a broad spectrum of biological activities, positioning them as potent medicinal scaffolds. Their significance in medicinal chemistry arises from their efficacy across various therapeutic areas, including antimicrobial, anti-inflammatory, and antitumor activities. The detailed synthetic approaches for methyl substituted pyrazoles, alongside their medical significance, offer a comprehensive overview of their potential as therapeutic agents. This highlights the importance of pyrazole derivatives in the development of new pharmaceuticals with high efficacy and reduced microbial resistance (Sharma et al., 2021).

Antioxidant Properties of Pyrazole Derivatives

The antioxidant properties associated with certain pyrazole derivatives indicate their potential in mitigating oxidative stress and preventing cell impairment. This suggests their applicability in addressing conditions related to oxidative damage and highlights the therapeutic potential of pyrazole derivatives in treatments aimed at reducing oxidative stress in biological systems (Yadav et al., 2014).